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Bond Strength Data of VBATDT to Different Alloys

The table below summarizes key experimental data on the shear bond strength values achieved with

VBATDT across different metal alloys and treatment conditions.

Alloy Type
Specific
Alloy

Surface Treatment Shear Bond Strength (MPa)
Reference /
Context

High
Noble

Gold Coin

(21.5 carat)

Etching + Alloy
Primer
(MDP+VBATDT) [1]

26.60 ± 5.47 [1]

High
Noble

BegoStar
(54% Au)

Alloy Primer
(MDP+VBATDT) alone

[1]

15.38 ± 2.92
(Sandblasted+Primer) [1]

Silver-
Based

Ag–Pd–Cu–

Au

VBATDT Primer alone

[2]

Relatively low after

thermocycling [3]

Base
Metal

Co-Cr Alloy Primer
(MDP+VBATDT) [4]

Higher than MAC-Bond II [4]
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Alloy Type
Specific
Alloy

Surface Treatment Shear Bond Strength (MPa)
Reference /
Context

Precious
Metals

Various

Precious
Metal Alloys

VBATDT-based

surface agent [2]

Intermediate bond strength

(between 5VS and EP8MA)
[2]

Detailed Experimental Protocols

To help you interpret the data, here are the methodologies commonly used in the cited studies.

Specimen Preparation: Metal discs (e.g., 8x10x15 mm or diameter 8 mm) are typically cast, ground
flat with abrasive silicon carbide papers (e.g., 240 to 600 grit), and cleaned in an ultrasonic bath [1]

[4].
Surface Treatment: The prepared metal surfaces undergo specific treatments before primer

application [1]:
Sandblasting: Using 50μm aluminum oxide airborne particles at a pressure of 60 PSI from a

10 mm distance for 10 seconds.
Etching: Applying a specialized etchant gel (e.g., Nano Met Etch) for a set time (e.g., 10

seconds for Ni-Cr, 5 minutes for high-noble alloys).
Primer Application: VBATDT-containing primer (e.g., Alloy Primer) is applied in a single layer

with a microbrush and allowed to set as per manufacturer instructions [1] [4].
Bonding and Testing: Resin cement is bonded to the treated metal surface using a cylindrical mold

(e.g., Tygon tube). After storage in water at 37°C for 24 hours, the shear bond strength is measured
using a universal testing machine at a crosshead speed of 0.5 mm/min until failure occurs [1].

Bonding Mechanism of VBATDT

VBATDT promotes adhesion through its molecular structure. The diagram below illustrates its hypothesized

bonding mechanism to a precious metal alloy surface.
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The dithiol group (-dithiol) in VBATDT has a high affinity for noble metal atoms, forming strong, stable

bonds on the alloy surface [3] [2]. The vinyl group at the other end of the molecule co-polymerizes with the

methacrylate groups in the resin cement, creating a durable mechanical and chemical link [2].

Key Findings and Synergistic Effects

VBATDT is most effective for precious metals due to the sulfur in its dithiol group chemisorbing to
elements like gold and silver [3] [2]

Combining VBATDT with MDP creates a superior primer; MDP bonds well to oxide layers on base
metals and zirconia, while VBATDT targets precious metals, making Alloy Primer effective for a wide

range of alloys [4] [5]
Performance depends on alloy composition, as higher gold content in high-noble alloys can

increase the efficacy of etching treatments used alongside primers [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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